Cas no 634894-96-5 (3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide)

3-(4-Ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide is a hydrazide derivative featuring a pyrazole core with substituted aromatic moieties. This compound exhibits structural versatility, making it a valuable intermediate in organic synthesis and medicinal chemistry research. The presence of ethoxy, methoxy, and nitro groups enhances its potential for selective reactivity, particularly in the development of pharmacologically active molecules. Its conjugated system and hydrazide functionality contribute to its utility in chelation and coordination chemistry. The compound is characterized by high purity and stability under standard conditions, ensuring reliable performance in experimental applications. Its well-defined structure allows for precise modifications, supporting its use in targeted molecular design.
3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide structure
634894-96-5 structure
Product Name:3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
CAS No:634894-96-5
MF:C20H23N5O5
MW:413.427124261856
CID:5765118
PubChem ID:133568782
Update Time:2025-06-08

3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
    • 634894-96-5
    • (E)-3-(4-ethoxy-3-methoxyphenyl)-N-(3-nitrobenzylidene)-1H-pyrazole-5-carbohydrazide
    • 3-(4-ethoxy-3-methoxyphenyl)-N'-[(E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide
    • 1H-Pyrazole-3-carboxylic acid, 5-(4-ethoxy-3-methoxyphenyl)-, 2-[(3-nitrophenyl)methylene]hydrazide
    • Inchi: 1S/C20H23N5O5/c1-3-30-18-8-7-14(10-19(18)29-2)16-11-17(23-22-16)20(26)24-21-12-13-5-4-6-15(9-13)25(27)28/h4-10,12,16-17,22-23H,3,11H2,1-2H3,(H,24,26)/b21-12+
    • InChI Key: KZDONYHFMXDOIG-CIAFOILYSA-N
    • SMILES: O=C(C1CC(C2C=CC(=C(C=2)OC)OCC)NN1)N/N=C/C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 413.16991885g/mol
  • Monoisotopic Mass: 413.16991885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 613
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 130Ų

3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide Pricemore >>

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Additional information on 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide

3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 634894-96-5): A Comprehensive Overview

3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 634894-96-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer activities.

The molecular structure of 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide is composed of a pyrazole core, which is a five-membered heterocyclic ring containing two nitrogen atoms. This core is substituted with a 4-ethoxy-3-methoxyphenyl group and an N'-[(1E)-(3-nitrophenyl)methylidene] group, contributing to its distinct chemical properties and biological activities.

Recent studies have highlighted the anti-inflammatory properties of 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide. In vitro and in vivo experiments have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that this compound could be a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide has also shown promising anti-cancer properties. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The pharmacokinetic properties of 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide have been extensively studied to assess its suitability for therapeutic use. Preclinical data suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical development. However, ongoing research is necessary to optimize its pharmacological profile and to address any potential side effects or toxicity issues.

The synthesis of 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide involves several steps, including the preparation of the key intermediates and the final coupling reaction. The synthetic route has been optimized to achieve high yields and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies.

In conclusion, 3-(4-ethoxy-3-methoxyphenyl)-N'-[(1E)-(3-nitrophenyl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 634894-96-5) represents a promising lead compound in the development of new therapeutic agents for inflammatory and cancer-related diseases. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry.

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